Cas no 483968-39-4 (N,N-Diethyl-9-oxobicyclo3.3.1nonane-3-carboxamide)

• Product Name: N,N-Diethyl-9-oxobicyclo3.3.1nonane-3-carboxamide
• CAS No: 483968-39-4
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 1086482
• PubChem ID: 2921260
• Update Time: 2025-07-21

N,N-Diethyl-9-oxobicyclo3.3.1nonane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-9-oxobicyclo[3.3.1]nonane-3-carboxamide
• N,N-diethyl-9-oxobicyclo[3.3.1]nonane-3-carboxamide(SALTDATA: FREE)
• AC1MFLUC
• AG-F-64134
• Ambcb6974538
• CTK4J0790
• MolPort-002-230-589
• 483968-39-4
• CHEMBRDG-BB 6974538
• DB-214025
• BS-38010
• AKOS022184564
• C14H23NO2
• DTXSID60387829
• MFCD03230858
• N,N-Diethyl-9-oxobicyclo3.3.1nonane-3-carboxamide

• MDL： MFCD03230858
• Inchi： 1S/C14H23NO2/c1-3-15(4-2)14(17)12-8-10-6-5-7-11(9-12)13(10)16/h10-12H,3-9H2,1-2H3
• InChI Key： SJQNRBALVVJKLQ-UHFFFAOYSA-N
• SMILES： O=C1C2CCCC1CC(C(N(CC)CC)=O)C2

Computed Properties

• Exact Mass: 237.17300
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38000
• LogP: 2.25020

Additional information on N,N-Diethyl-9-oxobicyclo3.3.1nonane-3-carboxamide

Professional Introduction to N,N-Diethyl-9-oxobicyclo3.3.1nonane-3-carboxamide (CAS No: 483968-39-4)

N,N-Diethyl-9-oxobicyclo3.3.1nonane-3-carboxamide, a compound with the chemical identifier CAS No: 483968-39-4, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential therapeutic applications. The bicyclic framework of this molecule, coupled with its amide functional group, makes it an intriguing candidate for further investigation in drug discovery and development.

The structural motif of N,N-Diethyl-9-oxobicyclo3.3.1nonane-3-carboxamide is characterized by a bicyclo[3.3.1]nonane core, which is a three-membered bicyclic system consisting of three carbon rings. This particular scaffold is known for its ability to mimic the conformational flexibility of certain biologically active molecules, making it a valuable scaffold for designing novel pharmacophores. The presence of an oxo group at the 9-position and an amide group at the 3-position further enhances its potential as a lead compound in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target specific biological pathways involved in various diseases. The amide functionality in N,N-Diethyl-9-oxobicyclo3.3.1nonane-3-carboxamide provides a versatile site for chemical modification, allowing researchers to fine-tune its pharmacological properties. This flexibility has enabled the synthesis of a series of derivatives that exhibit promising activity against targets such as kinases, proteases, and other enzymes implicated in cancer and inflammatory diseases.

One of the most compelling aspects of this compound is its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. CDKs are overexpressed or mutated in numerous cancers, making them attractive therapeutic targets. Preclinical studies have demonstrated that derivatives of this scaffold can effectively inhibit CDK activity, leading to cell cycle arrest and apoptosis in cancer cell lines. These findings have prompted further investigation into the development of more potent and selective CDK inhibitors based on this core structure.

Additionally, the bicyclic nature of N,N-Diethyl-9-oxobicyclo3.3.1nonane-3-carboxamide contributes to its favorable pharmacokinetic properties, including good solubility and bioavailability. These characteristics are essential for ensuring that the compound reaches its target site of action at effective concentrations within the body. Furthermore, the oxo group at the 9-position can serve as a hydrogen bond acceptor, enhancing interactions with biological targets and improving binding affinity.

The synthesis of N,N-Diethyl-9-oxobicyclo3.3.1nonane-3-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include cycloaddition reactions to form the bicyclic core, followed by functional group transformations to introduce the amide and ethyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

In conclusion, N,N-Diethyl-9-oxobicyclo3.3.1nonane-3-carboxamide represents a promising lead compound with significant potential in drug discovery and development. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further investigation against various therapeutic targets. As research continues to uncover new biological functions and mechanisms, compounds like this are likely to play a crucial role in the development of next-generation therapeutics.